Cas no 1426232-07-6 (4-(1,2-oxazol-3-yl)benzoic acid)

• Product Name: 4-(1,2-oxazol-3-yl)benzoic acid
• CAS No: 1426232-07-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD27922875
• CID: 4673533
• PubChem ID: 71721258
• Update Time: 2025-06-23

4-(1,2-oxazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Isoxazol-3-yl)benzoic acid
• Benzoic acid, 4-(3-isoxazolyl)-
• FLVBDHVMFLJROU-UHFFFAOYSA-N
• ZINC95830380
• FCH2496401
• AX8260343
• 4-(1,2-oxazol-3-yl)benzoic acid

• MDL： MFCD27922875
• Inchi： 1S/C10H7NO3/c12-10(13)8-3-1-7(2-4-8)9-5-6-14-11-9/h1-6H,(H,12,13)
• InChI Key： FLVBDHVMFLJROU-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC(C(=O)O)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 0
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1,2-oxazol-3-yl)benzoic acid

Introduction to 4-(1,2-oxazol-3-yl)benzoic acid (CAS No. 1426232-07-6)

4-(1,2-oxazol-3-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1426232-07-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a benzoic acid core substituted with a 1,2-oxazole ring, which introduces specific electronic and steric characteristics that make it a valuable scaffold for drug discovery.

The 1,2-oxazole moiety is a five-membered heterocycle containing two oxygen atoms and two carbon atoms. This structural motif is known for its stability and ability to participate in various chemical interactions, including hydrogen bonding and metal coordination. In the context of 4-(1,2-oxazol-3-yl)benzoic acid, the oxazole ring enhances the compound's solubility and bioavailability, making it an attractive candidate for further development. The benzoic acid portion provides a hydrophobic aromatic ring system that can interact with biological targets, while the oxazole group introduces a polar region that can engage in hydrogen bonding or form salt bridges with biomolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 4-(1,2-oxazol-3-yl)benzoic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the oxazole ring is particularly noteworthy, as it has been shown to modulate enzyme active sites effectively. This has led to interest in exploring its potential as an anti-inflammatory agent or in the development of novel therapeutics for chronic inflammatory diseases.

In addition to its pharmacological potential, 4-(1,2-oxazol-3-yl)benzoic acid has been investigated for its role in material science applications. The compound's ability to form stable complexes with metal ions has been exploited in the design of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. The oxazole ring's chelating properties allow it to bind selectively with certain metals, facilitating the construction of highly porous and functional materials. Such innovations highlight the versatility of this compound beyond traditional pharmaceutical uses.

The synthesis of 4-(1,2-oxazol-3-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of the oxazole ring followed by its coupling to the benzoic acid moiety. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production more feasible. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during synthesis. These efforts align with global trends toward sustainable chemical manufacturing.

Biological activity studies have revealed that derivatives of 4-(1,2-oxazol-3-yl)benzoic acid may possess additional therapeutic benefits. For instance, modifications to the oxazole ring or introduction of other functional groups can alter pharmacokinetic properties or enhance target specificity. Such modifications are critical for optimizing drug candidates for clinical use. Preclinical studies have demonstrated promising results in models of pain management and neuroprotection, where 4-(1,2-oxazol-3-yl)benzoic acid analogs showed reduced side effects compared to existing treatments.

The compound's structural features also make it a useful tool for mechanistic studies in medicinal chemistry. By understanding how 4-(1,2-oxazol-3-yl)benzoic acid interacts with biological targets at a molecular level, researchers can gain insights into drug-receptor binding dynamics. This knowledge is invaluable for designing next-generation drugs with improved efficacy and safety profiles. High-resolution crystal structures of protein-ligand complexes involving this compound have provided detailed information about binding modes and key interaction points.

The future prospects for 4-(1,2-oxtaxol)-3-yI]benzoc acid include further exploration of its pharmacological properties and industrial applications. Collaborative efforts between academia and industry are likely to drive innovation in this field. Researchers are also investigating how computational modeling can accelerate the discovery process by predicting novel derivatives with enhanced properties before experimental synthesis begins.

In conclusion, 4-(1 20xazol - 3 - yI]benzoc aci d (CAS No . 1426232 - 07 - 6 ) represents an exciting avenue for research across multiple disciplines . Its unique structural features , combined with promising preliminary results , position it as a compound worthy o f continued study . As scientific understanding evolves , so too will th e applications o f this versatile molecule . p >